Cas no 16958-20-6 (2-Penten-1-ol, 2-methyl-, (Z)-)

• Product Name: 2-Penten-1-ol, 2-methyl-, (Z)-
• CAS No: 16958-20-6
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 2658663
• PubChem ID: 5362852
• Update Time: 2025-04-21

2-Penten-1-ol, 2-methyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Methyl-2-penten-1-ol
• (Z)-2-Methylpent-2-en-1-ol
• KIKXGIRAIYTCRB-XQRVVYSFSA-N
• 2-Penten-1-ol, 2-methyl-, (Z)-
• 16958-20-6
• (2Z)-2-Methyl-2-penten-1-ol #
• SCHEMBL15078582

• Inchi： 1S/C6H12O/c1-3-4-6(2)5-7/h4,7H,3,5H2,1-2H3/b6-4-
• InChI Key： KIKXGIRAIYTCRB-XQRVVYSFSA-N
• SMILES： OC/C(/C)=C\CC

Computed Properties

• Exact Mass: 100.088815002Da
• Monoisotopic Mass: 100.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų